Cas no 7466-85-5 ( )

• Product Name: &nbsp
• CAS No: 7466-85-5
• MF: C₁₇H₂₂ClNO
• MW: 291.815683841705
• CID: 979750
• PubChem ID: 24201009
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-1,2-diphenylethanamine,hydrochloride
• N-(2-Methoxyethyl)-1,2-diphenylethan-1-amine--hydrogen chloride (1/1)
• 7466-85-5
• NSC-402773
• DTXSID50639607
• NSC402773
•  

• Inchi： 1S/C17H21NO.ClH/c1-19-13-12-18-17(16-10-6-3-7-11-16)14-15-8-4-2-5-9-15;/h2-11,17-18H,12-14H2,1H3;1H
• InChI Key： CCHVJBZBKSBQLK-UHFFFAOYSA-N
• SMILES： Cl.O(C)CCNC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.16243
• Monoisotopic Mass: 291.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26